Cas no 22698-77-7 (1,3-Dioxane-5-methanol, 5-ethyl-2-(5-nitro-2-furanyl)-)

• Product Name: 1,3-Dioxane-5-methanol, 5-ethyl-2-(5-nitro-2-furanyl)-
• CAS No: 22698-77-7
• MF: C₁₁H₁₅NO₆
• MW: 257.239903688431
• CID: 1411494
• Update Time: 2024-08-15

1,3-Dioxane-5-methanol, 5-ethyl-2-(5-nitro-2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane-5-methanol, 5-ethyl-2-(5-nitro-2-furanyl)-

• Inchi： 1S/C11H15NO6/c1-2-11(5-13)6-16-10(17-7-11)8-3-4-9(18-8)12(14)15/h3-4,10,13H,2,5-7H2,1H3
• InChI Key： MNXMEPDLIJLDNW-UHFFFAOYSA-N
• SMILES： O1CC(CC)(CO)COC1C1=CC=C([N+]([O-])=O)O1

Computed Properties

• Exact Mass: 257.08995

Experimental Properties

• Density: 1.273±0.06 g/cm3(Predicted)
• Melting Point: 70-71 °C
• Boiling Point: 384.3±42.0 °C(Predicted)
• PSA: 94.97
• pka: 14.58±0.10(Predicted)